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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the dyeing of polyester fabric using
Disperse Red 177, a benzothiazole heterocyclic disperse dye known for its high dyeing
strength, bright color, and good fastness properties on polyester fibers.[1] The protocols
outlined below are intended for laboratory-scale applications and are designed to ensure
reproducibility and optimal results.

Overview of the Dyeing Mechanism

Disperse dyes are non-ionic, water-insoluble colorants that are applied to hydrophobic fibers
like polyester from a fine aqueous dispersion. The dyeing process is a transfer of the dye from
the aqueous phase to the solid fiber phase. This is achieved at high temperatures (typically
130°C) and under high pressure, which causes the polyester fibers to swell. This swelling
opens up the amorphous regions of the fiber, allowing the small dye molecules to penetrate
and become physically trapped within the polymer structure upon cooling. The process is
typically carried out under acidic pH conditions (4.5-5.5) to ensure the stability of the disperse
dye and prevent hydrolysis.[2][3][4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the dyeing of polyester with
Disperse Red 177 and the expected fastness properties of the dyed fabric.
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Table 1: Recommended Dyeing Protocol Parameters

Parameter

Value

Notes

Disperse Red 177

0.5 - 2.0% (owf)

"owf" stands for "on the weight
of the fabric". The exact
percentage depends on the
desired shade depth.

A high-temperature stable

dispersing agent is required to

Dispersing Agent 1.0-2.09/L ]
prevent dye agglomeration.[5]
[61[7]
) ) ) Used to adjust the pH of the
Acetic Acid (Glacial) 05-1.0g/L
dyebath.
Critical for dye stability and
pH 45-55 optimal dyeing performance.[2]
[4]
The ratio of the weight of the
Liquor Ratio 1:10-1:20 goods to the volume of the
dyebath.
) High temperature is necessary
Dyeing Temperature 130°C

to swell the polyester fibers.

Dyeing Time

30 - 60 minutes

Time at the maximum dyeing

temperature.

Reduction Clearing

See Protocol

A post-treatment step to
remove surface dye and

improve fastness.

Table 2: Fastness Properties of Disperse Red 177 on Polyester
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Fastness Property ISO Test Method Rating
Light Fastness (Xenon Arc) ISO 105-B02 5-6
Washing Fastness (Color

ISO 105-C03 4
Change)
Sublimation Fastness ISO 105-P01 (180°C, 30s) 4-5
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 4-5

Note: Fastness ratings are on a scale of 1 to 5 for washing, sublimation, and rubbing (5 being
the best), and 1 to 8 for light fastness (8 being the best).[8]

Experimental Protocols

The following are detailed protocols for the key experiments involved in dyeing polyester fabric
with Disperse Red 177.

Pre-treatment of Polyester Fabric

Objective: To remove any impurities, oils, and sizes from the fabric that may interfere with
dyeing.

Materials:

Polyester fabric

Non-ionic detergent

Sodium carbonate

Deionized water

Laboratory-scale washing apparatus

Procedure:
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» Prepare a scouring bath with 1-2 g/L of a non-ionic detergent and 1 g/L of sodium carbonate
in deionized water.

e Immerse the polyester fabric in the bath at a liquor ratio of 1:20.
e Heat the bath to 60-70°C and maintain for 30 minutes with gentle agitation.
» Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

o Dry the fabric at ambient temperature or in an oven at a low temperature.

High-Temperature Exhaust Dyeing Protocol

Objective: To dye the pre-treated polyester fabric with Disperse Red 177.
Materials:

e Pre-treated polyester fabric

o Disperse Red 177

» High-temperature stable dispersing agent

» Glacial acetic acid

» Deionized water

o High-temperature, high-pressure laboratory dyeing machine
Procedure:

e Weigh the dry pre-treated polyester fabric.

» Calculate the required amounts of Disperse Red 177, dispersing agent, and acetic acid
based on the weight of the fabric and the desired concentrations (see Table 1).

o Prepare a dye dispersion by pasting the required amount of Disperse Red 177 with a small
amount of the dispersing agent and cold water. Then, add hot water (40-50°C) to the paste
with continuous stirring to form a fine dispersion.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3427282?utm_src=pdf-body
https://www.benchchem.com/product/b3427282?utm_src=pdf-body
https://www.benchchem.com/product/b3427282?utm_src=pdf-body
https://www.benchchem.com/product/b3427282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Set the dyebath in the dyeing machine with the required volume of deionized water (to
achieve the desired liquor ratio) and add the dispersing agent.

e Add the prepared dye dispersion to the dyebath and stir.

e Adjust the pH of the dyebath to 4.5-5.5 using glacial acetic acid.

e Immerse the polyester fabric in the dyebath.

o Raise the temperature of the dyebath to 60°C and hold for 10 minutes.

 Increase the temperature to 130°C at a rate of 1-2°C per minute.

e Hold the temperature at 130°C for 30-60 minutes to allow for dye penetration and fixation.

e Cool the dyebath to 70°C.

Drain the dyebath and rinse the fabric with hot water.

Reduction Clearing (Post-treatment)

Objective: To remove unfixed disperse dye from the surface of the fibers, thereby improving the
wet fastness and rubbing fastness of the dyeing.

Materials:

Dyed polyester fabric

Sodium hydroxide

Sodium hydrosulfite (hydrose)

Non-ionic detergent

Deionized water

Laboratory-scale washing apparatus

Procedure:
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e Prepare a reduction clearing bath with 2 g/L sodium hydroxide, 2 g/L sodium hydrosulfite,
and 1 g/L non-ionic detergent in deionized water.

e Immerse the rinsed, dyed fabric in the bath at a liquor ratio of 1:20.

e Heat the bath to 70-80°C and maintain for 15-20 minutes.

» Drain the bath and rinse the fabric thoroughly with hot water.

» Neutralize the fabric with a dilute solution of acetic acid (0.5 g/L) for 5 minutes.
e Rinse the fabric thoroughly with cold water.

» Dry the fabric at ambient temperature or in an oven at a low temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the dyeing protocol.
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Caption: Workflow for dyeing polyester with Disperse Red 177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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